(3S)-3-amino-3-(3-iodophenyl)propanoic acid

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: (3S)-3-amino-3-(3-iodophenyl)propanoic acid
• InChI: InChI=1S/C9H10INO2/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
• InChI Key: ZBOWULRIADNEHR-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)I)[C@H](CC(=O)O)N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(CC(=O)O)N

Description

(3S)-3-Amino-3-(3-iodophenyl)propanoic acid is a β-amino acid derivative characterized by a stereospecific (S)-configuration at the β-carbon and a 3-iodophenyl substituent. Its hydrochloride salt (CAS: 2059910-88-0) has a molecular formula of C₉H₁₁ClINO₂ and a molecular weight of 327.54 g/mol, with a purity ≥95% . The iodine atom at the meta position of the phenyl ring contributes to its distinct electronic and steric properties. This compound is primarily utilized as a pharmaceutical intermediate or research chemical, supplied by specialized manufacturers like American Elements and CymitQuimica in high-purity grades .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-amino-3-(3-iodophenyl)propanoic acid typically involves the iodination of a phenylalanine derivative. One common method includes the following steps:

Iodination: The phenylalanine derivative is treated with iodine and a suitable oxidizing agent, such as sodium iodate, to introduce the iodine atom onto the phenyl ring.

Protection and Deprotection: Protecting groups may be used to shield the amino and carboxyl groups during the iodination process. After iodination, these protecting groups are removed under mild conditions.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of (3S)-3-amino-3-(3-iodophenyl)propanoic acid may involve large-scale iodination reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. Additionally, automated purification systems can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-amino-3-(3-iodophenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The iodinated phenyl ring can be reduced to form a deiodinated product.

Substitution: The iodine atom on the phenyl ring can be substituted with other functional groups, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide or alkyl halides.

Major Products

Oxidation: Nitroso or nitro derivatives of the original compound.

Reduction: Deiodinated phenylalanine derivatives.

Substitution: Phenylalanine derivatives with various functional groups replacing the iodine atom.

Scientific Research Applications

(3S)-3-amino-3-(3-iodophenyl)propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used to study the effects of iodinated amino acids on biological systems.

Industry: The compound can be used in the synthesis of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(3-iodophenyl)propanoic acid involves its interaction with specific molecular targets. The iodinated phenyl ring can participate in halogen bonding, which can influence the compound’s binding affinity to proteins and enzymes. Additionally, the amino and carboxyl groups can form hydrogen bonds with biological targets, affecting the compound’s overall activity.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

Halogenated analogs differ in the type and position of halogen substituents, impacting reactivity and biological interactions.

Compound Name	Substituent	CAS Number	Molecular Weight (g/mol)	Key Properties/Applications	References
(3S)-3-Amino-3-(3-iodophenyl)propanoic acid (hydrochloride)	3-Iodophenyl	2059910-88-0	327.54	Lab use, pharmaceutical intermediate
(S)-3-Amino-3-(3-bromophenyl)propanoic acid (β3mBrF)	3-Bromophenyl	Not provided	~254.08 (estimated)	Synthetic intermediate
(S)-3-Amino-3-(4-bromophenyl)propanoic acid (β3pBrF)	4-Bromophenyl	Not provided	~254.08 (estimated)	Research chemical
(3S)-3-Amino-3-(3,4-dichlorophenyl)propanoic acid	3,4-Dichlorophenyl	909709-43-9	~248.09 (estimated)	Pharma intermediate, pesticide

Key Observations :

• Iodine vs.
• Substituent Position : Para-substituted bromine (β3pBrF) may exhibit different steric hindrance compared to meta-substituted analogs, affecting binding in biological systems.

Nitro- and Hydroxy-Substituted Derivatives

Electron-withdrawing groups like nitro (-NO₂) or hydroxy (-OH) alter electronic properties and reactivity.

Compound Name	Substituent	CAS Number	Molecular Weight (g/mol)	Key Properties/Applications	References
(S)-3-Amino-3-(3-nitrophenyl)propanoic acid	3-Nitrophenyl	734529-57-8	210.19	Research chemical, synthetic precursor
(2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid	3-Fluorophenyl, 2-OH	1217649-15-4	199.18	Potential chiral building block

Key Observations :

• Nitro Group: The strong electron-withdrawing nature of -NO₂ (in the nitro derivative) increases acidity and may enhance interactions with electron-rich biological targets.

Alkyl-Substituted Derivatives

Bulkier alkyl groups introduce steric effects that influence molecular conformation and interactions.

Compound Name	Substituent	CAS Number	Molecular Weight (g/mol)	Key Properties/Applications	References
(S)-3-Amino-3-(3-isopropylphenyl)propanoic acid	3-Isopropylphenyl	1270210-02-0	~219.28 (estimated)	Synthetic intermediate

Key Observations :

Biological Activity

(3S)-3-amino-3-(3-iodophenyl)propanoic acid is an amino acid derivative notable for its unique structural features, including an iodine atom on the phenyl ring. This compound has garnered attention in both chemistry and biology due to its potential applications in medicinal chemistry and its interactions with various biological targets.

Chemical Structure and Properties

The molecular formula of (3S)-3-amino-3-(3-iodophenyl)propanoic acid is $C_9H_{10}INO_2$ with a molecular weight of approximately 291.09 g/mol. The presence of an amino group, a carboxylic acid group, and an iodinated phenyl ring contributes to its reactivity and biological activity. The compound's stereochemistry is indicated by its designation as the S-enantiomer.

The biological activity of (3S)-3-amino-3-(3-iodophenyl)propanoic acid is primarily attributed to its interactions with various molecular targets:

• Halogen Bonding : The iodinated phenyl ring enhances the compound's binding affinity to proteins and enzymes through halogen bonding, which can stabilize interactions with biological macromolecules.
• Hydrogen Bonding : The amino and carboxyl groups facilitate hydrogen bonding, influencing metabolic pathways and cellular functions.

Biological Activities

Research has indicated several biological activities associated with (3S)-3-amino-3-(3-iodophenyl)propanoic acid:

• Neuropharmacological Effects : The compound has been studied for its potential effects on neurotransmitter systems, particularly in relation to GABAergic signaling pathways. It may interact with GABAA receptors, which are critical for inhibitory neurotransmission in the brain .
• Antioxidant Properties : Preliminary studies suggest that (3S)-3-amino-3-(3-iodophenyl)propanoic acid may exhibit antioxidant properties, potentially reducing oxidative stress in cells .

Research Applications

The compound serves as a valuable building block in synthetic organic chemistry and has applications in drug discovery. Its unique structural features allow it to be utilized in the synthesis of more complex organic molecules, aiding in the development of pharmaceuticals targeting specific biological pathways .

Comparative Analysis

To understand the uniqueness of (3S)-3-amino-3-(3-iodophenyl)propanoic acid, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Feature	Unique Aspect
2-Amino-5-iodobenzoic acid	Iodinated aromatic ring	Different functional groups affecting activity
4-Iodophenylalanine	Contains an iodine-substituted phenyl group	Different stereochemistry affecting binding
5-Iodo-L-tryptophan	Iodinated tryptophan derivative	Unique indole structure influencing activity

Case Studies and Experimental Findings

Several studies have explored the interactions and effects of (3S)-3-amino-3-(3-iodophenyl)propanoic acid:

• Binding Affinity Studies : Using techniques like surface plasmon resonance, researchers have assessed the binding affinities of this compound to various proteins, revealing significant interactions that suggest its potential as a pharmacological agent.
• In Vivo Studies : Animal models have been employed to evaluate the neuropharmacological effects of (3S)-3-amino-3-(3-iod